Cas no 82505-42-8 (Glycine, N-(carboxycarbonyl)-N-methyl-)

• Product Name: Glycine, N-(carboxycarbonyl)-N-methyl-
• CAS No: 82505-42-8
• MF: C₅H₇NO₅
• MW: 161.112781763077
• MDL: MFCD20654013
• CID: 2803644
• PubChem ID: 14985601
• Update Time: 2025-10-13

Glycine, N-(carboxycarbonyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-((Carboxymethyl)(methyl)amino)-2-oxoacetic acid
• AS-63687
• 2-(1-carboxy-N-methylformamido)acetic acid
• (1-CARBOXY-N-METHYLFORMAMIDO)ACETIC ACID
• DTXSID80566573
• MFCD20654013
• 82505-42-8
• N-Methyl-N-oxaloglycine
• CHEMBL90957
• W18281
• 2-((Carboxymethyl)(methyl)amino)-2-oxoaceticacid
• AKOS030601847
• Glycine, N-(carboxycarbonyl)-N-methyl-

• MDL： MFCD20654013
• Inchi： 1S/C5H7NO5/c1-6(2-3(7)8)4(9)5(10)11/h2H2,1H3,(H,7,8)(H,10,11)
• InChI Key： AATDVRKPDMQGIA-UHFFFAOYSA-N
• SMILES： OC(CN(C(C(=O)O)=O)C)=O

Computed Properties

• Exact Mass: 161.03242232g/mol
• Monoisotopic Mass: 161.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.9Ų

Additional information on Glycine, N-(carboxycarbonyl)-N-methyl-

Introduction to Glycine, N-(carboxycarbonyl)-N-methyl- (CAS No. 82505-42-8)

Glycine, N-(carboxycarbonyl)-N-methyl- (CAS No. 82505-42-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and synthetic applications. The presence of both a carboxycarbonyl group and a methyl group in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's molecular formula can be represented as C₄H₇NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The carboxycarbonyl group (-CO-CO-) is particularly notable for its reactivity and ability to participate in multiple types of chemical reactions, including condensation and hydrolysis processes. This feature makes Glycine, N-(carboxycarbonyl)-N-methyl- an invaluable building block in the pharmaceutical industry, where precise molecular modifications are often required to achieve desired therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the development of novel drug candidates. Recent studies have highlighted its role in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The N-methyl group in the molecule contributes to its stability and enhances its solubility in various solvents, making it an ideal candidate for further chemical modifications.

In addition to its pharmaceutical applications, Glycine, N-(carboxycarbonyl)-N-methyl- has shown promise in the field of materials science. Researchers have been exploring its use as a precursor for the synthesis of advanced polymers and coatings that exhibit exceptional mechanical strength and thermal stability. These properties are particularly valuable in industries where durability and performance under extreme conditions are paramount.

The compound's reactivity also extends to its potential use in catalytic processes. The carboxycarbonyl group can act as a ligand for transition metals, facilitating various catalytic reactions such as cross-coupling and oxidation processes. Such applications are critical in industrial chemistry, where efficient catalytic systems can significantly reduce production costs and environmental impact.

Recent advancements in synthetic chemistry have further expanded the utility of Glycine, N-(carboxycarbonyl)-N-methyl-. Researchers have developed novel methodologies for its efficient synthesis, leveraging green chemistry principles to minimize waste and energy consumption. These innovations not only enhance the scalability of producing this compound but also align with global efforts to promote sustainable chemical practices.

The pharmacological potential of this compound has been particularly well-documented in studies focusing on its role as an intermediate in the synthesis of bioactive molecules. For instance, it has been used to develop inhibitors targeting specific enzymatic pathways implicated in various diseases. The ability to fine-tune the molecular structure through strategic modifications allows researchers to optimize potency and selectivity, key factors in drug development.

Moreover, Glycine, N-(carboxycarbonyl)-N-methyl- has found applications in the field of proteomics and protein engineering. Its structural features make it an effective tool for studying protein-protein interactions and for designing peptides with tailored functionalities. These studies contribute valuable insights into cellular processes and could lead to the development of new diagnostic tools and therapeutic strategies.

The compound's versatility also extends to its use as a chiral auxiliary in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals due to their specific biological activities that depend on their stereochemistry. By incorporating Glycine, N-(carboxycarbonyl)-N-methyl- into synthetic routes, chemists can achieve high enantioselectivity, ensuring that only the desired stereoisomer is produced.

In conclusion, Glycine, N-(carboxycarbonyl)-N-methyl- (CAS No. 82505-42-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, materials science, catalysis, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and progress in these fields.